5-{5-Chloro-2-[(3-chlorobenzyl)oxy]benzylidene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C24H15Cl3FNO3S
• Molecular Weight: 522.8 g/mol
• IUPAC Name: (5E)-5-[[5-chloro-2-[(3-chlorophenyl)methoxy]phenyl]methylidene]-3-[(2-chloro-6-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C24H15Cl3FNO3S/c25-16-4-1-3-14(9-16)13-32-21-8-7-17(26)10-15(21)11-22-23(30)29(24(31)33-22)12-18-19(27)5-2-6-20(18)28/h1-11H,12-13H2/b22-11+
• InChI Key: BIQGPODNYQOQNW-SSDVNMTOSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)COC2=C(C=C(C=C2)Cl)/C=C/3\C(=O)N(C(=O)S3)CC4=C(C=CC=C4Cl)F
• SMILES: C1=CC(=CC(=C1)Cl)COC2=C(C=C(C=C2)Cl)C=C3C(=O)N(C(=O)S3)CC4=C(C=CC=C4Cl)F

Description

The compound 5-{5-Chloro-2-[(3-chlorobenzyl)oxy]benzylidene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative, which has been the focus of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various studies. In

Mechanism of Action

The mechanism of action of 5-{5-Chloro-2-[(3-chlorobenzyl)oxy]benzylidene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the activation of peroxisome proliferator-activated receptor gamma (PPAR-γ). This activation leads to the inhibition of pro-inflammatory cytokines and the promotion of adipocyte differentiation. It also leads to the activation of antioxidant enzymes and the inhibition of oxidative stress.
Biochemical and Physiological Effects:
The compound 5-{5-Chloro-2-[(3-chlorobenzyl)oxy]benzylidene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been found to increase the levels of adiponectin, which is an anti-inflammatory adipokine. Additionally, it has been found to improve insulin sensitivity and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-{5-Chloro-2-[(3-chlorobenzyl)oxy]benzylidene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments is its ability to activate PPAR-γ and exhibit anti-inflammatory and antioxidant properties. However, one of the limitations is the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on 5-{5-Chloro-2-[(3-chlorobenzyl)oxy]benzylidene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione. One direction is to explore its potential use in the treatment of cancer, neurodegenerative diseases, and cardiovascular diseases. Another direction is to determine its safety and efficacy in humans. Additionally, further studies are needed to investigate its mechanism of action and to identify any potential drug interactions.

Synthesis Methods

The synthesis of 5-{5-Chloro-2-[(3-chlorobenzyl)oxy]benzylidene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been achieved using various methods. One of the commonly used methods involves the reaction of 5-chloro-2-hydroxybenzaldehyde with 3-chlorobenzyl bromide in the presence of potassium carbonate to form 5-chloro-2-[(3-chlorobenzyl)oxy]benzaldehyde. This intermediate is then reacted with 2-chloro-6-fluorobenzylamine and thiazolidine-2,4-dione to form the desired compound.

Scientific Research Applications

The compound 5-{5-Chloro-2-[(3-chlorobenzyl)oxy]benzylidene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and antidiabetic properties. It has also been studied for its potential use in the treatment of cancer, neurodegenerative diseases, and cardiovascular diseases.